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Compound of Interest

Compound Name: Boron potassium oxide (B5KO8)

Cat. No.: B080282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Potassium Pentaborate

(B5KO8) as a fluxing agent in ceramic manufacturing. The information is intended for

researchers and scientists in materials science and drug development who may be exploring

novel ceramic formulations for various applications, including biomedical devices and drug

delivery systems.

Introduction to B5KO8 as a Ceramic Flux
Potassium Pentaborate (B5KO8) is a crystalline solid that serves as an effective fluxing agent

in ceramic bodies and glazes.[1] Fluxes are essential components in ceramic formulations that

lower the melting point of the primary glass-forming constituents, such as silica (SiO2) and

alumina (Al2O3).[1][2] By promoting the formation of a glassy phase at a lower temperature,

B5KO8 facilitates the sintering process, leading to densification and vitrification of the ceramic

material.[3]

The fluxing action of B5KO8 is attributed to its constituent oxides: Potassium Oxide (K2O) and

Boron Trioxide (B2O3). Both K2O and B2O3 are potent fluxes in their own right.[1][2] K2O is an

alkali flux that is effective at high temperatures, while B2O3 is a strong, low-temperature flux

that also contributes to the formation of a stable glass network.[2] The combination of these two

oxides in a single compound makes B5KO8 a versatile flux suitable for a range of ceramic

applications.
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Mechanism of Action
The primary function of B5KO8 as a flux is to initiate the formation of a liquid phase during

firing. This liquid phase wets the solid ceramic particles, and through capillary action, pulls

them closer together, aiding in the densification of the material. The process can be visualized

as a signaling pathway where the introduction of heat triggers the decomposition of B5KO8 and

subsequent reactions with other ceramic components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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